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Compound of Interest

Compound Name: luteolin-7-O-gentiobiside

Cat. No.: B15091831

Luteolin-7-O-gentiobioside: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 70855-41-3 Molecular Formula: C27H30016

This technical guide provides a comprehensive overview of Luteolin-7-O-gentiobioside, a
flavonoid glycoside. Due to the limited specific research on this particular compound, this
document also includes in-depth information on the closely related and extensively studied
compounds, luteolin and luteolin-7-O-glucoside, to provide a broader context for its potential

biological activities and mechanisms of action.

Physicochemical Properties

Property Value

CAS Number 70855-41-3

Molecular Formula C27H30016

Synonyms Luteolin 7-gentiobioside, Glucoluteoloside
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Pharmacokinetic Profile of Luteolin-7-O-
gentiobioside

A key study investigated the pharmacokinetics of luteolin-7-O-gentiobioside in beagle dogs
following intravenous administration of a traditional Chinese medicinal preparation known as
Kudiezi injection. This study provides the most direct quantitative data and experimental
protocol for the target compound.

Experimental Protocol: Pharmacokinetic Analysis In
Beagle Dogs

A rapid and selective ultra-fast liquid chromatography-tandem mass spectrometry (UFLC-
MS/MS) method was developed for the simultaneous determination of luteolin-7-O-
gentiobioside, luteolin-7-O-B-D-glucoside, and luteolin-7-O-B3-D-glucuronide in beagle dog
plasma.

Sample Preparation: Protein precipitation from plasma samples was performed using
acidified acetonitrile.

o Chromatography: The analytes were separated on a Venusil MP C18 column. A gradient
elution system composed of 0.05% formic acid and acetonitrile was used at a flow rate of 0.4
ml/min.

o Detection: Detection was carried out using multiple reaction monitoring (MRM) mode with a
turbo ion spray source under a negative ionization condition.

e |[nternal Standard: Puerarin was used as the internal standard.

Quantitative Pharmacokinetic Data

The UFLC-MS/MS method was validated and demonstrated good linearity.
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Lower Limit of .
Analyte . Extraction Recovery (%)
Quantification (ng/mL)

Luteolin-7-O-gentiobioside 1.0 >75
Luteolin-7-O-B-D-glucoside 1.0 >75
Luteolin-7-O-B-D-glucuronide 4.0 >75

The intra-day and inter-day precision and accuracy deviations for all three analytes were less
than 15%. This validated method was successfully applied to the pharmacokinetic study in
beagle dogs.[1][2]

Biological Activities and Signaling Pathways of
Related Compounds

While specific data for luteolin-7-O-gentiobioside is scarce, extensive research on its aglycone,
luteolin, and the closely related glycoside, luteolin-7-O-glucoside (LUT-7G), provides valuable
insights into its potential biological activities. These compounds are known for their anti-
inflammatory, antioxidant, and anti-cancer properties.[3][4][5][6]

Anti-inflammatory and Antioxidant Mechanisms

Luteolin and luteolin-7-O-glucoside have been shown to modulate key inflammatory and
antioxidant signaling pathways.

» NF-kB and MAPK Signaling: Both luteolin and LUT-7G can downregulate the expression of
pro-inflammatory cytokines such as IL-1[3, IL-6, and TNF-a by inhibiting the NF-kB and
MAPK signaling pathways.[4] This, in turn, reduces the production of inflammatory mediators
like COX-2 and iNOS.

o JAK/STAT Pathway: These flavonoids have been demonstrated to interfere with the
JAK/STAT inflammatory pathway.[4]

o Nrf2/HO-1 Pathway: Luteolin and luteolin-7-O-glucoside can enhance the cellular antioxidant
defense system by activating the Nrf2 signaling pathway, which leads to the upregulation of
antioxidant enzymes like heme oxygenase-1 (HO-1).[7][8]
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Below is a diagram illustrating the modulation of the Nrf2/MAPK mediated HO-1 signaling
cascade by luteolin and luteolin-7-O-glucoside.

Luteolin / Luteolin-7-O-glucoside  [—— e£iAINE activates Nrf2 induces HO-1 Antioxidant Response

Click to download full resolution via product page

Nrf2/MAPK Mediated Antioxidant Pathway

Anti-cancer Activity

Luteolin has demonstrated anti-cancer effects by modulating various signaling pathways
involved in cell proliferation, apoptosis, and metastasis.[2]

e Apoptosis Induction: Luteolin can induce apoptosis in cancer cells through both intrinsic and
extrinsic pathways. It has been shown to upregulate the expression of pro-apoptotic proteins
like Bax and downregulate anti-apoptotic proteins like Bcl-2.

o Cell Cycle Arrest: This flavonoid can cause cell cycle arrest at different phases, thereby
inhibiting the proliferation of cancer cells.

e AKT Signaling Pathway: Luteolin-7-O-glucoside has been found to inhibit cell proliferation
and modulate apoptosis in human nasopharyngeal carcinoma cells through the AKT
signaling pathway.[9]

The following diagram depicts the involvement of the AKT signaling pathway in apoptosis
modulated by luteolin-7-O-glucoside.
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Conclusion and Future Directions

Luteolin-7-O-gentiobioside is a flavonoid glycoside with a confirmed chemical identity. While its
pharmacokinetic profile has been characterized in a preclinical model, a significant gap exists
in the scientific literature regarding its specific biological activities and mechanisms of action.
The extensive research on the closely related compounds, luteolin and luteolin-7-O-glucoside,
suggests that luteolin-7-O-gentiobioside may also possess anti-inflammatory, antioxidant, and
anti-cancer properties. However, dedicated in vitro and in vivo studies are imperative to
elucidate the unique pharmacological profile of luteolin-7-O-gentiobioside and to determine its
potential as a therapeutic agent. Future research should focus on isolating or synthesizing this
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compound in sufficient quantities to perform comprehensive biological evaluations and to
explore its structure-activity relationship in comparison to other luteolin glycosides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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